Cas no 56740-71-7 (Benzenebutanol,d-phenyl-)

• Product Name: Benzenebutanol,d-phenyl-
• CAS No: 56740-71-7
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 385135
• PubChem ID: 92519
• Update Time: 2025-04-19

Benzenebutanol,d-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanol,d-phenyl-
• 4,4-Diphenylbutan-1-ol
• 4,4-Dipenyl-1-butanol
• SCHEMBL4575392
• 56740-71-7
• 4,4-Diphenyl-1-butanol
• 4,4-diphenylbutane-1-ol
• DTXSID50205301
• VXHWNYWSQHXOLC-UHFFFAOYSA-N
• NS00033572
• EINECS 260-360-1

• Inchi： 1S/C16H18O/c17-13-7-12-16(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,16-17H,7,12-13H2
• InChI Key： VXHWNYWSQHXOLC-UHFFFAOYSA-N
• SMILES： OCCCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.13584
• Monoisotopic Mass: 226.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.7

Experimental Properties

• Density: 1.044
• Boiling Point: 375.8°C at 760 mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.569
• PSA: 20.23